2-azido-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide

• IUPAC Name: 2-azido-N-cyclopropyl-N-(thian-4-yl)acetamide
• InChI: InChI=1S/C10H16N4OS/c11-13-12-7-10(15)14(8-1-2-8)9-3-5-16-6-4-9/h8-9H,1-7H2
• InChI Key: BARWWGILDSXBRS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(C2CCSCC2)C(=O)CN=[N+]=[N-]
• Molecular Formula: C10H16N4OS
• Molecular Weight: 240.33 g/mol

Description

2-azido-N-cyclopropyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide (2-Azido-NCA) is a synthetic organic compound that is used in various scientific research applications. It is widely used in organic synthesis and as a reagent in the synthesis of other organic compounds. 2-Azido-NCA is a versatile compound that has a variety of uses in laboratory experiments and is an important tool for scientists.

Scientific Research Applications

Synthesis of Novel Antimicrobial Compounds

A study by Shams et al. (2011) describes the design and synthesis of novel polyfunctional acyclic and heterocyclic dye precursors, based on conjugate enaminone and enaminonitrile moieties derived from similar azido compounds. These precursors were used to synthesize dyes and dye precursors with significant antimicrobial activity against a range of organisms, showcasing their potential use in dyeing and textile finishing with added antimicrobial properties (Shams, Mohareb, Helal, & Mahmoud, 2011).

Facilitating Synthesis of Heterocyclic Compounds

Research by Kumar et al. (2010) utilized a related approach to synthesize 2-chloro-1,8-naphthyridines-3-carbaldehyde from substituted N-(pyridin-2-yl)acetamides, which were further transformed into various functionalities showing antimicrobial activities. This illustrates the compound's utility in generating diverse heterocyclic structures with potential biological applications (Kumar et al., 2010).

Development of Anticancer Agents

Another notable application is in the development of anticancer agents. A study by Evren et al. (2019) on the synthesis of new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, derived from structurally similar compounds, explored their anticancer activity. These compounds were evaluated against human lung adenocarcinoma cells, demonstrating high selectivity and potency, indicating their potential as anticancer agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antibacterial and Herbicide Antidote Applications

Further research by Dotsenko et al. (2019) on functionalized 3-(substituted amino)thieno[2,3-b]pyridines demonstrated strong herbicide antidote properties. Starting from 2-chloro-N-(thieno[2,3-b]pyridine-3-yl)acetamides, they prepared compounds with azidoacetamide and monothiooxamide fragments, showing their potential in agricultural applications (Dotsenko et al., 2019).